Cas no 103068-64-0 (5-Amino-1,3-dimethylpyrazole hydrochloride)

• Product Name: 5-Amino-1,3-dimethylpyrazole hydrochloride
• CAS No: 103068-64-0
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• CID: 218237
• PubChem ID: 2725049
• Update Time: 2025-11-27

5-Amino-1,3-dimethylpyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1,3-dimethylpyrazole hydrochloride
• 1H-Pyrazol-5-amine,1,3-dimethyl-, hydrochloride (1:1)
• 5-Amino-1,3-dimethylpyrazole hydrochloride,1,3-Dimethyl-1H-pyrazol-5-ylamine hydrochloride
• 1,3-diMethyl-1H-pyrazol-5-aMine HCl
• 1,3-dimethyl-1H-pyrazol-5-amine hydrochloride
• 5-AMino-1,3-diMethylpyrazole hydrochloride 5GR
• 5-AMINO-1,3-DIMETHYLPYRAZOLE HYDROCHLORIDE,99
• 5-amino-1,3-dimethylpyrazoleHCl
• 5-AMINO-1,3-DIMETHYLPYRAZOLE HYDROCHLORIDE, 99
• 5-AMino-1,3-diMethylpyrazole hydrochloride, 99% 5GR
• W-204479
• 103068-64-0
• 61480-28-2
• 1,3-Dimethyl-1H-pyrazol-5-amine--hydrogen chloride (1/1)
• 1,3-dimethyl-1H-pyrazol-5-ylamine hydrochloride
• DTXSID20369343
• 1H-Pyrazol-5-amine,1,3-dimethyl-,hydrochloride(1:1)
• 2,5-dimethylpyrazol-3-amine;hydrochloride
• AM9887
• FT-0689273
• SCHEMBL2378758
• AKOS023093252
• CS-0339753
• 1H-Pyrazol-5-amine, 1,3-dimethyl-, monohydrochloride
• MOGGYYLZLBLICG-UHFFFAOYSA-N
• 2,5-dimethylpyrazol-3-amine Hydrochloride
• DB-014391

• MDL： MFCD00800496
• Inchi： 1S/C5H9N3.ClH/c1-4-3-5(6)8(2)7-4;/h3H,6H2,1-2H3;1H
• InChI Key： MOGGYYLZLBLICG-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 147.05600
• Monoisotopic Mass: 147.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 227-230℃
• PSA: 43.84000
• LogP: 1.69390
• Solubility: Not available

5-Amino-1,3-dimethylpyrazole hydrochloride Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 5-Amino-1,3-dimethylpyrazole hydrochloride

Introduction to 5-Amino-1,3-dimethylpyrazole hydrochloride (CAS No. 103068-64-0)

5-Amino-1,3-dimethylpyrazole hydrochloride (CAS No. 103068-64-0) is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 5-amino-1,3-dimethylpyrazole hydrochloride consists of a pyrazole ring substituted with amino and dimethyl groups, making it a versatile scaffold for drug discovery and development.

The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various biochemical assays and pharmaceutical formulations. Over the years, researchers have explored the pharmacological properties of this compound, uncovering its potential in multiple therapeutic domains. The pyrazole core is known for its ability to interact with biological targets such as enzymes and receptors, which makes it an attractive moiety for designing novel bioactive molecules.

In recent years, there has been a surge in interest regarding the role of 5-amino-1,3-dimethylpyrazole hydrochloride in medicinal chemistry. Studies have demonstrated its efficacy in inhibiting certain enzymes and pathways associated with inflammatory diseases, infectious disorders, and even cancer. The compound’s ability to modulate these biological processes has positioned it as a promising candidate for further investigation.

One of the most compelling aspects of 5-amino-1,3-dimethylpyrazole hydrochloride is its synthetic accessibility. The availability of efficient synthetic routes allows for scalable production, which is crucial for preclinical and clinical studies. Researchers have leveraged different synthetic strategies to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic profile of 5-amino-1,3-dimethylpyrazole hydrochloride has also been extensively studied. Preliminary findings suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for evaluating its potential as a drug candidate and for designing effective dosing regimens.

Moreover, the structural flexibility of 5-amino-1,3-dimethylpyrazole hydrochloride allows for further derivatization and optimization. By introducing additional functional groups or modifying the existing ones, chemists can fine-tune the biological activity of the compound. This approach has led to the development of several analogs with enhanced potency and selectivity.

Recent advancements in computational chemistry have also contributed to the understanding of 5-amino-1,3-dimethylpyrazole hydrochloride’s interactions with biological targets. Molecular docking studies have provided insights into how this compound binds to specific enzymes and receptors, offering a rational basis for designing more effective derivatives.

The therapeutic potential of 5-amino-1,3-dimethylpyrazole hydrochloride extends beyond traditional pharmaceutical applications. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. This interdisciplinary approach highlights the versatility of this compound and its potential impact on multiple sectors.

In conclusion,5-amino-1,3-dimethylpyrazole hydrochloride (CAS No. 103068-64-0) is a multifaceted compound with significant implications in pharmaceutical research. Its diverse biological activities, synthetic accessibility, and favorable pharmacokinetic profile make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound,5-amino-1,3-dimethylpyrazole hydrochloride is poised to play a crucial role in addressing various medical challenges.